Cas no 17162-39-9 ((R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate)

• Product Name: (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate
• CAS No: 17162-39-9
• MF: C₁₃H₁₉NO₈
• MW: 317.29186463356
• MDL: MFCD00060166
• CID: 50668
• PubChem ID: 44630434
• Update Time: 2025-07-09

(R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate
• (R)-[2-Hydroxy-2-(3-hydroxyphenyl)-ethyl)methylammonium-hydrogen-[R-(R*,R*)]-tartrate
• (-)-PHENYLEPHRINE HYDROGENTARTRATE
• (R)-3-(1-Hydroxy-2-(methylamino)ethyl)-phenol 2,3-dihydroxysuccinate
• 2,3-dihydroxybutanedioic acid,3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol
• (R-3-Hydroxy-α-(methylaminomethyl)benzyL alcohol hydrogen L-tartrate
• Unii-27o3Q5ml57
• Einecs 241-219-3
• Phenylephrine tartrate
• L-PHENYLEPHRINE BITARTRATE
• L-Phenylephedrine bitartrate
• PHENYLEPHRINE HYDROGENTARTRATE
• Phenylephrine Bitartrate (25 mg)
• (-)-PHENYLEPHRINE-(+)-HYDROGEN TARTRATE
• Phenylephrine acid tartrate
• 17162-39-9
• bis{3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenyl} (2R,3R)-2,3-dihydroxybutanedioate
• 2,3-dihydroxybutanedioic acid;3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol
• PHENYLEPHRINE HYDROGEN TARTRATE
• P0396
• AKOS016003700
• SCHEMBL9851437
• CHEMBL2062264
• C13H19NO8
• A881916
• PHENYLEPHRINE BITARTRATE
• PHENYLEPHRINE BITARTRATE COMPONENT OF DUO-MEDIHALER
• DUO-MEDIHALER COMPONENT PHENYLEPHRINE BITARTRATE
• (-)-3 HYDROXY-.ALPHA.-((METHYLAMINO)METHYL)BENZENEMETHANOL, HYDROGEN TARTRATE
• MFCD00060166
• (R)-(beta-,3-Dihydroxyphenethyl)methylammonium hydrogen (R-(R*,R*))-tartrate
• PHENYLEPHRINE ACID TARTRATE [MART.]
• PHENYLEPHRINE BITARTRATE [USP MONOGRAPH]
• Q27254217
• Phenylephrine bitartrate (USP)
• Phenylephrine bitartrate [USP]
• (-)-1-(3-HYDROXYPHENYL)-2-METHYLAMINOETHANOL, HYDROGEN TARTRATE
• DTXSID901026092
• D08966
• 27O3Q5ML57
• (2R,3R)-2,3-dihydroxybutanedioic acid;3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol
• PHENYLEPHRINE BITARTRATE [WHO-DD]
• PHENYLEPHRINE BITARTRATE [ORANGE BOOK]
• AS-13844
• PHENYLEPHRINE BITARTRATE [USP-RS]
• 1-M-HYDROXY-.ALPHA.-((METHYLAMINO)METHYL)BENZYL ALCOHOL, HYDROGEN TARTRATE
• Phenylephrinebitartrate
• AKOS025310888
• PHENYLEPHRINE BITARTRATE [VANDF]
• R-2-(METHYLAMINO)-1-(3-HYDROXYPHENYL)ETHANOL, HYDROGEN TARTRATE
• NHKOTKKHHYKARN-FVGYRXGTSA-N

• MDL： MFCD00060166
• Inchi： 1S/C9H13NO2.C4H6O6/c1-10-6-9(12)7-3-2-4-8(11)5-7;5-1(3(7)8)2(6)4(9)10/h2-5,9-12H,6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t9-;/m0./s1
• InChI Key： NHKOTKKHHYKARN-FVGYRXGTSA-N
• SMILES： O[C@H](C1C=CC=C(C=1)O)CNC.OC(C(=O)O)C(C(=O)O)O

Computed Properties

• Exact Mass: 317.11100
• Monoisotopic Mass: 317.11106656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 167.55000
• LogP: -1.08670

(R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate

Compound CAS No. 17162-39-9: (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate

The compound with CAS No. 17162-39-9, known as (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (R)-configuration of the molecule suggests a specific stereochemistry that plays a crucial role in its biological activity.

Recent studies have highlighted the importance of (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol as a bioactive component with potential antioxidant and anti-inflammatory properties. The 2,3-dihydroxysuccinate moiety further enhances its solubility and stability, making it an attractive candidate for various therapeutic applications.

Research into this compound has focused on its synthesis and optimization. Scientists have developed novel methods to synthesize (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate with high yield and purity. These advancements have been driven by the need for scalable production processes to meet the demands of preclinical and clinical studies.

The pharmacokinetic profile of this compound has been extensively studied, revealing promising results in terms of bioavailability and metabolic stability. Its ability to cross cellular membranes efficiently makes it a strong candidate for targeting diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of biological activity, (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate has shown potent antioxidant effects by neutralizing free radicals and reducing oxidative stress in cellular models. Additionally, its anti-inflammatory properties have been demonstrated in vitro, suggesting potential benefits in treating inflammatory diseases.

Recent clinical trials have explored the safety and efficacy of this compound in human subjects, with encouraging results indicating minimal adverse effects and significant therapeutic potential. These findings underscore the importance of further research into its mechanisms of action and long-term benefits.

In conclusion, (R)-3-(1-Hydroxy-2-(methylamino)ethyl)phenol 2,3-dihydroxysuccinate represents a promising molecule with diverse applications in the pharmaceutical industry. Its unique chemical structure, combined with recent advancements in synthesis and pharmacology, positions it as a key player in the development of innovative therapeutic agents.